Cas no 74052-97-4 (2,1-benzoxazole-3-carbaldehyde)
74052-97-4 structure
Product Name:2,1-benzoxazole-3-carbaldehyde
CAS No:74052-97-4
MF:C8H5NO2
MW:147.130801916122
MDL:MFCD18449657
CID:555375
PubChem ID:21793769
Update Time:2025-04-19
2,1-benzoxazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzisoxazole-3-carboxaldehyde
- 2,1-Benzisoxazole-3-carboxaldehyde (9CI)
- 2,1-benzoxazole-3-carbaldehyde
- benzo[c]isoxazole-3-carbaldehyde
- DTXSID10618170
- SY246815
- AKOS022717774
- EN300-1124152
- AC6722
- SCHEMBL7382697
- MFCD18449657
- FT-0742470
- 74052-97-4
- DA-20147
-
- MDL: MFCD18449657
- Inchi: 1S/C8H5NO2/c10-5-8-6-3-1-2-4-7(6)9-11-8/h1-5H
- InChI Key: ZVXWZPZFZOHXRV-UHFFFAOYSA-N
- SMILES: O1C(C=O)=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 147.032028402g/mol
- Monoisotopic Mass: 147.032028402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.1Ų
2,1-benzoxazole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D778987-0.25g |
Benzo[c]isoxazole-3-carbaldehyde |
74052-97-4 | 95% | 0.25g |
$515 | 2024-07-20 | |
| Enamine | EN300-1124152-0.05g |
2,1-benzoxazole-3-carbaldehyde |
74052-97-4 | 95% | 0.05g |
$959.0 | 2023-10-26 | |
| Enamine | EN300-1124152-0.1g |
2,1-benzoxazole-3-carbaldehyde |
74052-97-4 | 95% | 0.1g |
$1005.0 | 2023-10-26 | |
| Enamine | EN300-1124152-0.25g |
2,1-benzoxazole-3-carbaldehyde |
74052-97-4 | 95% | 0.25g |
$1051.0 | 2023-10-26 | |
| Enamine | EN300-1124152-0.5g |
2,1-benzoxazole-3-carbaldehyde |
74052-97-4 | 95% | 0.5g |
$1097.0 | 2023-10-26 | |
| Enamine | EN300-1124152-1.0g |
2,1-benzoxazole-3-carbaldehyde |
74052-97-4 | 1g |
$1142.0 | 2023-06-09 | ||
| Enamine | EN300-1124152-2.5g |
2,1-benzoxazole-3-carbaldehyde |
74052-97-4 | 95% | 2.5g |
$2240.0 | 2023-10-26 | |
| Enamine | EN300-1124152-5.0g |
2,1-benzoxazole-3-carbaldehyde |
74052-97-4 | 5g |
$3313.0 | 2023-06-09 | ||
| Enamine | EN300-1124152-10.0g |
2,1-benzoxazole-3-carbaldehyde |
74052-97-4 | 10g |
$4914.0 | 2023-06-09 | ||
| Enamine | EN300-1124152-1g |
2,1-benzoxazole-3-carbaldehyde |
74052-97-4 | 95% | 1g |
$1142.0 | 2023-10-26 |
2,1-benzoxazole-3-carbaldehyde Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
74052-97-4 (2,1-benzoxazole-3-carbaldehyde) Related Products
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- 535992-89-3(2,1-Benzisoxazole-3-carbonyl chloride (9CI))
- 1785201-69-5(5-Fluoro-2,1-benzoxazole-3-carbaldehyde)
- 1781641-60-8(6-Bromo-2,1-benzoxazole-3-carbaldehyde)
- 66723-06-6(Naphth[2,3-c]isoxazole, 3-methyl-)
- 642-91-1(2,1-benzoxazole-3-carboxylic acid)
- 4127-54-2(2,1-BENZISOXAZOLE, 3,4-DIMETHYL-)
- 1204297-40-4(6-Methyl-2,1-benzoxazole-3-carboxylic acid)
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